Cas no 19156-47-9 (Ethyl 5-(2-acetoxyethyl)-4-methylthiophene-3-carboxylate)

• Product Name: Ethyl 5-(2-acetoxyethyl)-4-methylthiophene-3-carboxylate
• CAS No: 19156-47-9
• MF: C₁₂H₁₆O₄S
• MW: 256.318042755127
• CID: 1033262
• PubChem ID: 11345878
• Update Time: 2025-04-20

Ethyl 5-(2-acetoxyethyl)-4-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(2-acetoxyethyl)-4-methylthiophene-3-carboxylate
• ethyl 5-(2-acetyloxyethyl)-4-methylthiophene-3-carboxylate
• 5-(2-acetoxyethyl)-4-methyl-thiophene-3-carboxylic acid ethyl ester
• 5-(2-acetoxy-ethyl)-4-methyl-thiophene-3-carboxylic acid ethyl ester
• AGN-PC-0078W7
• AK119624
• KB-253473
• 5-[2-(Acetyloxy)ethyl]-4-methyl-3-thiophenecarboxylic acid ethyl ester
• Ethyl5-(2-acetoxyethyl)-4-methylthiophene-3-carboxylate
• DTXSID00463075
• DA-17718
• ETHYL 5-[2-(ACETYLOXY)ETHYL]-4-METHYLTHIOPHENE-3-CARBOXYLATE
• 19156-47-9
• AKOS016010633
• A850736
• 3-Thiophenecarboxylic acid, 5-[2-(acetyloxy)ethyl]-4-methyl-, ethyl ester

• MDL： MFCD20527987
• Inchi： 1S/C12H16O4S/c1-4-15-12(14)10-7-17-11(8(10)2)5-6-16-9(3)13/h7H,4-6H2,1-3H3
• InChI Key： SPUUEXVZSDWXQO-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)C(C)=C1CCOC(C)=O

Computed Properties

• Exact Mass: 256.07700
• Monoisotopic Mass: 256.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.170±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),
• PSA: 80.84000
• LogP: 2.33880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives